Cas no 210093-64-4 (Benzenemethanol, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-)

• Product Name: Benzenemethanol, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-
• CAS No: 210093-64-4
• MF: C₂₉H₂₂F₆O₂S₂
• MW: 580.604206562042
• CID: 4545821
• PubChem ID: 102284141
• Update Time: 2025-04-24

Benzenemethanol, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-
• 1,2-Bis[2-methyl-5-[4-(hydroxymethyl)phenyl]-3-thienyl]-3,3,4,4,5,5-hexafluoro-1-cyclopentene
• 210093-64-4
• SCHEMBL20089641
• ((4,4'-(Perfluorocyclopent-1-ene-1,2-diyl)bis(5-methylthiophene-4,2-diyl))bis(4,1-phenylene))dimethanol
• QLJAOUNTDKKWHP-UHFFFAOYSA-N

• Inchi： 1S/C29H22F6O2S2/c1-15-21(11-23(38-15)19-7-3-17(13-36)4-8-19)25-26(28(32,33)29(34,35)27(25,30)31)22-12-24(39-16(22)2)20-9-5-18(14-37)6-10-20/h3-12,36-37H,13-14H2,1-2H3
• InChI Key： QLJAOUNTDKKWHP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(CO)=CC=2)=CC(=C1C)C1=C(C2C=C(C3C=CC(CO)=CC=3)SC=2C)C(C(C1(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 580.09654126Da
• Monoisotopic Mass: 580.09654126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 96.9Ų